1-(2-ethoxyphenyl)-3-(4-((4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-[4-[[4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]phenyl]urea
• InChI: InChI=1S/C28H26N6O3/c1-3-36-25-10-5-4-9-23(25)31-28(35)30-22-13-11-20(12-14-22)16-34-17-24(29-18-34)27-32-26(33-37-27)21-8-6-7-19(2)15-21/h4-15,17-18H,3,16H2,1-2H3,(H2,30,31,35)
• InChI Key: UDVSCQKKTAAUAE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C4=NC(=NO4)C5=CC=CC(=C5)C
• Molecular Formula: C28H26N6O3
• Molecular Weight: 494.5 g/mol

Description

1-(2-ethoxyphenyl)-3-(4-((4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea is a useful research compound. Its molecular formula is C28H26N6O3 and its molecular weight is 494.555. The purity is usually 95%.
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Scientific Research Applications

Nevertheless, to provide a context of the potential applications of such compounds, research on similar imidazole derivatives and urea compounds indicates a broad range of scientific interests. Imidazole derivatives and urea compounds have been explored for their reactivity, potential as antimicrobial agents, and utility in materials science, among other areas.

For instance, the study of imidazole derivatives' reactivity through spectroscopic characterization and computational study provides insights into their potential applications in designing molecules with desired reactive properties (Mossaraf Hossain et al., 2018). Similarly, research on the synthesis of urea derivatives and their enzyme inhibition and anticancer investigations hints at the medical and pharmaceutical potential of these compounds (Sana Mustafa et al., 2014). Furthermore, the synthesis and characterization of novel imidazole ureas/carboxamides for antimicrobial applications (V. Rani et al., 2014) showcase the diverse utility of these compounds in addressing microbial resistance.